Cas no 2171616-04-7 (2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid)

• Product Name: 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid
• CAS No: 2171616-04-7
• MF: C₂₉H₃₀N₂O₇
• MW: 518.557708263397
• CID: 5796523
• PubChem ID: 165563461
• Update Time: 2025-10-21

2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid
• EN300-1546720
• 2171616-04-7
• 2-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]oxy}propanoic acid

• Inchi： 1S/C29H30N2O7/c1-18(36-16-20-10-4-3-5-11-20)26(27(32)31-38-19(2)28(33)34)30-29(35)37-17-25-23-14-8-6-12-21(23)22-13-7-9-15-24(22)25/h3-15,18-19,25-26H,16-17H2,1-2H3,(H,30,35)(H,31,32)(H,33,34)
• InChI Key： GMXOXKZBHXERQM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NOC(C(=O)O)C)=O)C(C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 518.20530130g/mol
• Monoisotopic Mass: 518.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 123Ų

Additional information on 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid

Compound CAS No. 2171616-04-7: 2-{3-(Benzyloxy)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic Acid

The compound with CAS No. 2171616-04-7, named 2-{3-(Benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a benzyloxy group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and a propanoic acid backbone. These structural features contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to act as a bioisostere and prodrug. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the compound's stability and bioavailability. Researchers have demonstrated that the presence of the Fmoc moiety enhances the compound's solubility in organic solvents while maintaining its structural integrity under physiological conditions.

The benzyloxy group attached to the butanamide chain further enhances the compound's pharmacokinetic profile by improving its absorption and distribution properties. This makes it an attractive candidate for use in targeted drug delivery systems, particularly in cancer therapy. Recent clinical trials have shown promising results in terms of tumor specificity and reduced systemic toxicity when this compound is used as a carrier for anticancer drugs.

In addition to its pharmacological applications, this compound has also found utility in materials science as a precursor for the synthesis of advanced polymers. The propanoic acid backbone serves as a reactive site for polymerization, enabling the creation of biocompatible materials with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have leveraged this compound to develop novel biomaterials for tissue engineering and regenerative medicine.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the coupling of the Fmoc group with the butanamide chain and subsequent functionalization with the benzyloxy group. Modern synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have significantly improved the efficiency of this process.

From an environmental standpoint, researchers have conducted extensive studies on the biodegradation of this compound to assess its environmental impact. Results indicate that under aerobic conditions, the compound undergoes rapid degradation into non-toxic byproducts, making it an eco-friendly alternative to traditional synthetic polymers.

In conclusion, CAS No. 2171616-04-7 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic chemistry and materials science, positions it as a valuable tool in both therapeutic development and biomaterial innovation.